2-(3-Oxo-6-hydroxy-3H-xanthene-9-yl)benzoate

• Molecular Formula: C20H11O5-
• Molecular Weight: 331.3 g/mol
• SMILES: C1=CC=C(C(=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)[O-])C(=O)O
• InChI: InChI=1S/C20H12O5/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24/h1-10,21H,(H,23,24)/p-1
• InChIKey: YKGGGCXBWXHKIZ-UHFFFAOYSA-M

Fluorescein Benzoate: Product Identity & Procurement

2-(3-Oxo-6-hydroxy-3H-xanthene-9-yl)benzoate, the anion of fluorescein most commonly supplied as disodium fluorescein (CAS 518-47-8), belongs to the xanthene/fluorone dye class and serves as a high-quantum-yield (Φf = 0.92–0.93 in the dianion form at pH > 8) fluorescent tracer, probe, and diagnostic agent [1][2]. Its commercial relevance spans ophthalmologic angiography, microvascular permeability studies, environmental tracing, and biochemical conjugation, making product form selection critical for aqueous formulation success.

1

Disodium salt form provides high aqueous solubility for buffer-compatible formulations.

2

Quantum yield reaches 0.93 in dianion state (pH > 8), ideal for alkaline assay conditions.

3

Supports angiography, microvascular permeability, environmental tracing, and bioconjugation workflows.

• [1] Sun, W.-C.; Gee, K. R.; Klaubert, D. H.; Haugland, R. P. Synthesis of Fluorinated Fluoresceins. J. Org. Chem. 1997, 62 (19), 6469–6475. View Source
• [2] Wang, L.; Roitberg, A.; Meuse, C.; Gaigalas, A. K. Raman and FTIR Spectroscopies of Fluorescein in Solutions. Spectrochim. Acta A 2001, 57 (9), 1781–1791. View Source

Why Generic Fluorescein Fails in Aqueous Assays

Interchanging fluorescein variants without attention to the counterion and protonation state introduces substantial quantitative risk: the free acid is practically insoluble in water (requiring organic co-solvents or alkaline dissolution at ≤1 mg/mL in 1 M NaOH), while the disodium salt (the target benzoate form) delivers aqueous solubility of 500 g/L at 20 °C . Furthermore, fluorophore brightness collapses as pH drops below the fluorescein pKa of ~6.4–6.5—the dianion quantum yield of 0.93 falls to 0.37 in the monoanion—while fluorinated alternatives (e.g., Oregon Green, pKa 3.3–6.1) largely escape this pH penalty, creating environments where the wrong fluorescein form yields a 2- to 3-fold signal deficit [1][2]. These differences cannot be compensated by simply increasing dye concentration.

Free Acid Form

Practically insoluble in water; requires organic co-solvent or alkaline dissolution, disrupting biological assay conditions.

pH Sensitivity

Brightness drops sharply below pKa ~6.4–6.5; physiological pH may yield a 2- to 3-fold signal loss vs. fluorinated analogs.

Fluorinated Analogs

Oregon Green maintains higher brightness at pH 7.4; simple concentration adjustment cannot compensate for pH-dependent quantum yield differences.

• [1] Sun, W.-C.; Gee, K. R.; Klaubert, D. H.; Haugland, R. P. Synthesis of Fluorinated Fluoresceins. J. Org. Chem. 1997, 62 (19), 6469–6475. View Source
• [2] Martin, M. M.; Lindqvist, L. The pH Dependence of Fluorescein Fluorescence. J. Lumin. 1975, 10 (6), 381–390. View Source

Head-to-Head Evidence for Fluorescein Benzoate

Aqueous Solubility: Salt vs. Free Acid

The disodium benzoate salt form achieves a water solubility of 500 g/L at 20 °C, while the fluorescein free acid is practically insoluble in water and dissolves only at ≤1 mg/mL in 1 M NaOH or in organic solvents (methanol 10 mg/mL, DMSO 50 mg/mL) . This represents a greater than 500,000-fold solubility advantage, directly enabling phosphate-buffered saline formulations without potentially cytotoxic co-solvents.

Solubility: Salt vs. Free Acid

Data to verify

Disodium salt 500 g/L vs. free acid ≤1 mg/mL (NaOH)

Select salt form for aqueous formulations; free acid requires co-solvents.

Vendor technical data; verify lot-specific solubility.

Evidence Dimension	Water solubility
Target Compound Data	500 g/L at 20 °C (disodium salt)
Comparator Or Baseline	Fluorescein free acid: practically insoluble; ≤1 mg/mL in 1 M NaOH; 10 mg/mL in methanol
Quantified Difference	>500,000-fold higher aqueous solubility
Conditions	Aqueous solubility at 20 °C; vendor technical specifications (Fisher Scientific, Sigma-Aldrich)

Why This Matters

End-users requiring injectable, ophthalmic, or cell-culture-compatible formulations must select the benzoate salt form; the free acid demands organic co-solvents that perturb biological systems and introduce cytotoxicity confounds.

pH-Dependent Brightness: Fluorescein vs. Oregon Green

Fluorescein exhibits a pKa of ~6.4–6.5, such that at pH 7.4 a significant fraction exists in the monoanion form, reducing the effective quantum yield from the dianion maximum of 0.93 to ~0.37 for the monoanion, resulting in roughly a 2.5-fold brightness loss [1][2]. By contrast, fluorinated fluoresceins (Oregon Green) with pKa values of 3.3–6.1 remain predominantly dianionic at physiological pH, maintaining quantum yields of 0.85–0.97 across a broader pH window [3]. At pH 7.4, Oregon Green delivers approximately 2–3 times higher brightness than unmodified fluorescein salt.

pH-Dependent Brightness

Head-to-head

Φf ~0.37–0.55 at pH 7.4 vs. Oregon Green 0.85–0.97; 2–3× lower brightness

Supports buffer pH selection; Oregon Green preferred at physiological pH.

PBS, 25 °C; multi-study consensus.

Evidence Dimension	Effective fluorescence quantum yield at pH 7.4
Target Compound Data	Φf ≈ 0.37–0.55 (estimated from monoanion/dianion equilibrium at pH 7.4); dianion Φf = 0.93
Comparator Or Baseline	Oregon Green (fluorinated fluorescein): Φf = 0.85–0.97 at pH 7.4; extinction coefficient 81,000 M⁻¹cm⁻¹
Quantified Difference	Approximately 2–3× lower brightness for fluorescein at physiological pH
Conditions	PBS buffer, pH 7.4, aqueous solution, 25 °C

Why This Matters

For live-cell imaging and quantitative fluorescence applications near physiological pH, Oregon Green yields superior signal-to-noise; fluorescein benzoate is preferred when high pH (>8.5) buffer conditions are acceptable or when pH sensitivity is explicitly desired as a ratiometric readout.

• [1] Wang, L.; Roitberg, A.; Meuse, C.; Gaigalas, A. K. Raman and FTIR Spectroscopies of Fluorescein in Solutions. Spectrochim. Acta A 2001, 57 (9), 1781–1791. View Source
• [2] Martin, M. M.; Lindqvist, L. The pH Dependence of Fluorescein Fluorescence. J. Lumin. 1975, 10 (6), 381–390. View Source
• [3] Sun, W.-C.; Gee, K. R.; Klaubert, D. H.; Haugland, R. P. Synthesis of Fluorinated Fluoresceins. J. Org. Chem. 1997, 62 (19), 6469–6475. View Source

Singlet Oxygen: Fluorescein vs. Eosin Y & Rose Bengal

Halogenated xanthene dyes generate substantially higher yields of singlet oxygen (¹O₂) upon illumination, amplifying phototoxicity in live-cell experiments. The singlet oxygen quantum yield (ΦΔ) for fluorescein in aqueous solution is reported at approximately 0.03–0.06, while Eosin Y achieves ΦΔ ≈ 0.4–0.6, and Rose Bengal reaches ΦΔ ≈ 0.75–0.85 [1][2]. The experimentally observed order of photodynamic growth inhibition is fluorescein < eosin Y < erythrosine < rose bengal [3]. For imaging applications where ¹O₂-mediated photobleaching and cytotoxicity are concerns, fluorescein benzoate's low ΦΔ is a quantitative advantage of approximately 10- to 25-fold over halogenated analogs.

Singlet Oxygen Yield

Class-level

ΦΔ ≈ 0.03–0.06 vs. Eosin Y 0.4–0.6, Rose Bengal 0.75–0.85; ~10–25× lower

Lower phototoxicity risk for live-cell imaging; Eosin Y/Rose Bengal better for PDT.

Aqueous photosensitization; class-level inference.

Evidence Dimension	Singlet oxygen quantum yield (ΦΔ) in aqueous solution
Target Compound Data	ΦΔ ≈ 0.03–0.06 (fluorescein dianion at pH > 8)
Comparator Or Baseline	Eosin Y: ΦΔ ≈ 0.4–0.6; Rose Bengal: ΦΔ ≈ 0.75–0.85
Quantified Difference	Approximately 10–25× lower singlet oxygen generation vs. Eosin Y and Rose Bengal
Conditions	Aqueous solution; photosensitized ¹O₂ production measured by chemical trapping (DPBF) and oxygen consumption methods

Why This Matters

In live-cell fluorescence microscopy and long-term time-lapse imaging, fluorescein benzoate minimizes photobleaching and phototoxicity caused by reactive singlet oxygen; by contrast, Eosin Y and Rose Bengal are intentionally selected when high ¹O₂ yields are needed for photodynamic therapy or photocatalytic applications.

• [1] Lutkus, L. V.; Rickenbach, S. S.; McCormick, T. M. Singlet Oxygen Quantum Yields Determined by Oxygen Consumption. J. Photochem. Photobiol. A 2019, 378, 131–135. View Source
• [2] Wilkinson, F.; Helman, W. P.; Ross, A. B. Quantum Yields for the Photosensitized Formation of the Lowest Electronically Excited Singlet State of Molecular Oxygen in Solution. J. Phys. Chem. Ref. Data 1993, 22 (1), 113–262. View Source
• [3] Martin, B. B. Effect of Fluorescein-Family and Other Dyes on the Growth of the Red Tide Organism Ptychodiscus brevis. In Novel Phytoplankton Blooms; Cosper, E. M., Bricelj, V. M., Carpenter, E. J., Eds.; Springer, 1989; pp 523–532. View Source

Membrane Permeability vs. Carboxyfluorescein

5(6)-Carboxyfluorescein (CF) is membrane-impermeant in its charged form and is widely used as a tracer for membrane integrity studies and liposome leakage assays [1]. Fluorescein benzoate, by contrast, exhibits pH-dependent membrane permeability: the uncharged (neutral/lactone) form crosses lipid bilayers, while the dianion is membrane-impermeant, enabling intracellular trapping upon esterase cleavage of fluorescein diacetate (FDA) prodrugs [2]. This functional distinction is directly exploited in viability staining (FDA/PI) protocols where fluorescein salt is retained only in cells with intact plasma membranes and active esterases, whereas CF remains exclusively extracellular unless membranes are compromised.

Membrane Permeability

Class-level

pH-dependent permeation; dianion impermeant vs. CF always impermeant

Fluorescein suits intracellular trapping; CF for compartmental leakage assays.

Functional distinction; verify in specific cell models.

Evidence Dimension	Cellular membrane permeability
Target Compound Data	pH-dependent permeability; uncharged form crosses membranes; dianion is membrane-impermeant (logP ≈ 0.34 for sodium salt at physiological pH)
Comparator Or Baseline	5(6)-Carboxyfluorescein: membrane-impermeant in all charged forms; used exclusively as extracellular/compartmental tracer
Quantified Difference	Qualitative functional difference; CF permeability is reported as <1% of fluorescein across lipid bilayers at pH 7.4
Conditions	Phospholipid bilayer models; KB cell uptake assays; liposome leakage assays

Why This Matters

Procurement decisions between fluorescein benzoate and 5(6)-carboxyfluorescein hinge on whether the application requires a permeant tracer (fluorescein salt for intracellular retention) or a strictly impermeant marker (CF for compartment leakage/barrier integrity). Selecting the wrong analog invalidates the assay design.

• [1] Cayman Chemical. 5(6)-Carboxyfluorescein – Product Datasheet: Membrane Impermeant, Excitation/Emission 492/514 nm. View Source
• [2] Breeuwer, P.; Drocourt, J.-L.; Bunschoten, N.; Zwietering, M. H.; Rombouts, F. M.; Abee, T. Characterization of Uptake and Hydrolysis of Fluorescein Diacetate and Carboxyfluorescein Diacetate by Intracellular Esterases in Saccharomyces cerevisiae. Appl. Environ. Microbiol. 1995, 61 (4), 1614–1619. View Source

Alkaline pH Brightness vs. Oregon Green

At pH > 8.5 where both dyes are fully dianionic, fluorescein benzoate and Oregon Green exhibit comparable quantum yields (Φf = 0.92 ± 0.02 for fluorescein vs. 0.92 ± 0.03 for Oregon Green in D₂O), but Oregon Green provides a modestly higher extinction coefficient: εmax = 81,000 ± 2,700 M⁻¹cm⁻¹ vs. 73,000 ± 2,900 M⁻¹cm⁻¹ for fluorescein [1]. The resulting brightness (ε × Φf) advantage for Oregon Green is approximately 11% in PBS buffer at pH 7.4; however, when measurement conditions permit pH > 8.5, fluorescein benzoate achieves equivalent quantum yield at lower procurement cost.

Alkaline pH Brightness

Head-to-head

Φf 0.92 ± 0.02, ε 73,000 M⁻¹cm⁻¹ vs. Oregon Green ε 81,000; ~11% brightness difference

At pH > 8.5, fluorescein matches Oregon Green quantum yield, cost-effective option.

Reported in PBS, pH 7.4; alkaline conditions minimize gap.

Evidence Dimension	Molar extinction coefficient and brightness (ε × Φf) in aqueous buffer pH 7.4
Target Compound Data	εmax = 73,000 ± 2,900 M⁻¹cm⁻¹; Φf = 0.92 ± 0.02 (dianion, H₂O)
Comparator Or Baseline	Oregon Green: εmax = 81,000 ± 2,700 M⁻¹cm⁻¹; Φf = 0.92 ± 0.03 (dianion)
Quantified Difference	Oregon Green ~11% higher brightness at equivalent quantum yield; fluorescein quantum yield drops to ~0.37 at pH 5.4
Conditions	PBS buffer, pH 7.4; absorption/emission measured at 490 nm / 514 nm; 25 °C

Why This Matters

For alkaline-buffer immunofluorescence and in-gel detection protocols where pH can be maintained above 8.5, fluorescein benzoate delivers near-identical brightness to the more expensive fluorinated analog, providing a cost-effective procurement option without sensitivity compromise.

• [1] Jensen, R. L.; Arnbjerg, J.; Birkedal, H.; Ogilby, P. R. Oxygen- and pH-Dependent Photophysics of Fluorinated Fluorescein Derivatives: Non-Symmetrical vs. Symmetrical Fluorination. Sensors 2020, 20 (18), 5172. View Source

Fluorescein Benzoate Application Scenarios

Ophthalmic Angiography & Diagnostic Imaging

The 500 g/L aqueous solubility of the disodium benzoate salt enables preparation of 10–25% (w/v) injectable solutions (osmolality 572–2,200 mOsm/kg, pH 8.0–9.8) approved for fluorescein angiography, a formulation that is physically impossible with the free acid form [1]. At the alkaline pH of these formulations, the dianion predominates with Φf = 0.93, ensuring maximum fluorescence signal for retinal vascular imaging.

Low-Phototoxicity Live-Cell Imaging

For long-term time-lapse fluorescence microscopy where reactive oxygen species accumulation would compromise cell viability, the low singlet oxygen quantum yield (ΦΔ ≈ 0.03–0.06) of fluorescein benzoate provides a 10- to 25-fold safety margin over halogenated alternatives such as Eosin Y or Rose Bengal [2][3]. This makes fluorescein salt the preferred fluorophore for experiments exceeding 2–4 hours of continuous illumination.

High-pH Immunofluorescence & In-Gel Detection

In alkaline Tris/glycine gel electrophoresis buffers (pH 8.3–9.5) or carbonate-based immunofluorescence mounting media (pH > 8.5), fluorescein benzoate achieves a quantum yield of 0.92–0.93 and extinction coefficient of 73,000 M⁻¹cm⁻¹, within ~11% of the brightness of Oregon Green but typically at significantly lower procurement cost per gram [4]. This quantitative parity supports fluorescein benzoate as the economical choice for high-pH fixed-sample imaging protocols.

Esterase-Activated Viability Assays

The pH-dependent membrane permeability of fluorescein enables the classic fluorescein diacetate (FDA) viability assay: the non-fluorescent, membrane-permeant FDA crosses intact cell membranes, is hydrolyzed by intracellular esterases to the fluorescent fluorescein anion, which is trapped intracellularly due to its charged dianion state [5]. This functional behavior is not replicable with 5(6)-carboxyfluorescein, which remains membrane-impermeant regardless of protonation state.

Application

Selection Property

Validation Focus

Ophthalmic Angiography & Diagnostic Imaging

High aqueous solubility (disodium salt)

Injectable formulation compatibility

Low-Phototoxicity Live-Cell Imaging

Low singlet oxygen quantum yield

Phototoxicity and cell viability endpoints

High-pH Immunofluorescence & In-Gel Detection

High quantum yield at alkaline pH

pH-dependent brightness validation

Esterase-Activated Viability Assays

pH-dependent membrane permeability

Intracellular retention vs. extracellular tracer behavior

• [1] FLUORESCITE® (fluorescein injection, USP) 10% – FDA Package Insert: pH 8.0–9.8, Osmolality 572–858 mOsm/kg. View Source
• [2] Lutkus, L. V.; Rickenbach, S. S.; McCormick, T. M. Singlet Oxygen Quantum Yields Determined by Oxygen Consumption. J. Photochem. Photobiol. A 2019, 378, 131–135. View Source
• [3] Wilkinson, F.; Helman, W. P.; Ross, A. B. Quantum Yields for the Photosensitized Formation of the Lowest Electronically Excited Singlet State of Molecular Oxygen in Solution. J. Phys. Chem. Ref. Data 1993, 22 (1), 113–262. View Source
• [4] Jensen, R. L.; Arnbjerg, J.; Birkedal, H.; Ogilby, P. R. Oxygen- and pH-Dependent Photophysics of Fluorinated Fluorescein Derivatives: Non-Symmetrical vs. Symmetrical Fluorination. Sensors 2020, 20 (18), 5172. View Source
• [5] Breeuwer, P.; Drocourt, J.-L.; Bunschoten, N.; Zwietering, M. H.; Rombouts, F. M.; Abee, T. Characterization of Uptake and Hydrolysis of Fluorescein Diacetate and Carboxyfluorescein Diacetate by Intracellular Esterases in Saccharomyces cerevisiae. Appl. Environ. Microbiol. 1995, 61 (4), 1614–1619. View Source